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Compound of Interest

Compound Name: N-Ethylhexylamine

Cat. No.: B1595988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Ethylhexylamine is a versatile aliphatic amine utilized as an intermediate in the synthesis of

various organic compounds, including pharmaceuticals, dyes, and coatings. While

indispensable in many research and development settings, its handling requires a thorough

understanding of its hazardous properties to ensure the safety of laboratory personnel and the

environment. This technical guide provides an in-depth overview of the safety and handling

precautions for N-Ethylhexylamine, consolidating critical data, and outlining detailed protocols

for its use in a laboratory setting.

Hazard Identification and Classification
N-Ethylhexylamine is classified as a hazardous substance with multiple risk factors. It is a

flammable liquid and vapor, harmful if swallowed or in contact with skin, and can cause severe

skin burns and eye damage. Inhalation of high concentrations of its vapor can lead to irritation

of the respiratory tract.

2.1. GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products. The GHS

classification for N-Ethylhexylamine is summarized in the table below.
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Acute Toxicity, Dermal 3
H311: Toxic in contact with

skin

Skin Corrosion/Irritation 1B/1C
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Acute Toxicity, Inhalation 2 H330: Fatal if inhaled

Hazardous to the Aquatic

Environment, Acute Hazard
2 H401: Toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-Term

Hazard

1/3

H410/H412: Very toxic/Harmful

to aquatic life with long lasting

effects

Physical and Chemical Properties
A comprehensive understanding of the physical and chemical properties of N-
Ethylhexylamine is crucial for its safe handling and storage.
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Property Value

Molecular Formula C8H19N

Molecular Weight 129.24 g/mol

Appearance Colorless liquid

Odor Ammonia-like / Fishlike

Boiling Point 163-170 °C at 760 mmHg

Melting Point -62 to < -70 °C

Flash Point 39.7 to 50 °C (103.5 to 122 °F)

Density 0.780 - 0.8 g/cm³

Vapor Pressure 1.6 - 2.1 mmHg at 20-25 °C

Vapor Density 4.45 (Air = 1)

Solubility Soluble in water, alcohols, and ether solvents.

Autoignition Temperature 295 °C / 563 °F

Toxicological Information
The primary toxicological concerns associated with N-Ethylhexylamine are its corrosive

effects on tissues and its potential for systemic toxicity upon absorption. Aliphatic amines, in

general, are alkaline and fat-soluble, which contributes to their ability to cause severe irritation

to the skin, eyes, and mucous membranes.

4.1. Summary of Toxicity Data
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Test Species Route Value

LD50 Rat Oral 450 mg/kg

LD50 Rabbit Dermal 474 - 956 mg/kg

LC50 Rat Inhalation < 1.548 mg/L (4 h)

LCLo Rat Inhalation 125 ppm (4 h)

4.2. Mechanism of Toxicity

Detailed signaling pathways for N-Ethylhexylamine toxicity are not extensively documented in

publicly available literature. However, the corrosive action is attributed to its alkaline nature,

leading to saponification of fats and extraction of membrane lipids, resulting in cell destruction.

Systemic effects following absorption may be related to alterations in pH balance and

interactions with cellular proteins and enzymes. Prolonged exposure has been associated with

potential liver and kidney damage.

Experimental Protocols for Safe Handling
Adherence to strict protocols is mandatory to minimize the risks associated with N-
Ethylhexylamine.

5.1. Personal Protective Equipment (PPE)

A critical first line of defense is the correct and consistent use of appropriate PPE.
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Personal Protective Equipment (PPE) Protocol

Entering the Laboratory

Don clean, buttoned lab coat

Wear chemical safety goggles and a face shield

Wear solvent-resistant gloves (e.g., nitrile, neoprene)

Use a NIOSH-approved respirator with an organic vapor cartridge
(if ventilation is inadequate or for spill response)

Proceed with work

Click to download full resolution via product page

Caption: Required PPE for handling N-Ethylhexylamine.

5.2. General Handling and Storage Protocol

Engineering controls and proper laboratory practices are essential for minimizing exposure.

Ventilation: All work with N-Ethylhexylamine must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.
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Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

only non-sparking tools and take precautionary measures against static discharge.

Container Handling: Keep containers tightly closed when not in use. Ground and bond

containers when transferring material.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where

the chemical is handled or stored.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents and acids. The storage area should be designated as a

flammables and corrosives area.

5.3. Spill Response Protocol

In the event of a spill, a prompt and appropriate response is crucial to mitigate hazards.
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N-Ethylhexylamine Spill Response Protocol

Spill Occurs

Evacuate immediate area and alert others

Ensure adequate ventilation (if safe to do so)

Don appropriate PPE (respirator, gloves, goggles, lab coat)

Eliminate all ignition sources

Contain the spill with inert absorbent material
(e.g., vermiculite, sand, earth)

Carefully collect absorbed material with non-sparking tools
into a suitable, labeled container for disposal

Clean the affected area with soap and water

Dispose of waste according to institutional and local regulations

Report the incident to the appropriate safety personnel

Click to download full resolution via product page

Caption: Step-by-step spill response procedure.
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5.4. First-Aid Measures

Immediate and appropriate first aid is critical in the event of an exposure.

First-Aid Measures for N-Ethylhexylamine Exposure

Inhalation

Skin Contact

Eye Contact

Ingestion

Exposure Occurs

Move to fresh air immediately.
If not breathing, give artificial respiration.

If breathing is difficult, give oxygen.
Seek immediate medical attention.

Immediately remove all contaminated clothing.
Flush skin with plenty of water for at least 15 minutes.

Seek immediate medical attention.

Immediately flush eyes with plenty of water for at least 30 minutes,
 aoccasionally lifting the upper and lower eyelids.
Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

If conscious, give 2-4 cupfuls of milk or water to drink.
Seek immediate medical attention.

Click to download full resolution via product page

Caption: First-aid procedures for different exposure routes.

Disposal Considerations

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1595988?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste N-Ethylhexylamine and contaminated materials must be disposed of as hazardous

waste. Follow all federal, state, and local regulations for hazardous waste disposal. Do not

allow the material to enter drains or waterways.

Conclusion
N-Ethylhexylamine is a valuable chemical intermediate, but its hazardous properties

necessitate strict adherence to safety protocols. By understanding its physical, chemical, and

toxicological characteristics, and by implementing the detailed handling, storage, and

emergency procedures outlined in this guide, researchers and scientists can work with this

compound in a safe and responsible manner. Always consult the most recent Safety Data

Sheet (SDS) from your supplier before use and ensure that all laboratory personnel are trained

on the specific hazards and handling procedures for N-Ethylhexylamine.

To cite this document: BenchChem. [N-Ethylhexylamine: A Comprehensive Guide to
Laboratory Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595988#n-ethylhexylamine-safety-and-handling-
precautions-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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